Cas no 2228381-40-4 (tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate
• CAS No: 2228381-40-4
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 6264691
• PubChem ID: 165622411
• Update Time: 2025-06-09

tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate
• 2228381-40-4
• tert-butyl N-[1-(1-amino-2,2,2-trifluoroethyl)cyclobutyl]carbamate
• EN300-1888439

• Inchi： 1S/C11H19F3N2O2/c1-9(2,3)18-8(17)16-10(5-4-6-10)7(15)11(12,13)14/h7H,4-6,15H2,1-3H3,(H,16,17)
• InChI Key： GLQQIKJTBHCQKG-UHFFFAOYSA-N
• SMILES： FC(C(C1(CCC1)NC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate (CAS No. 2228381-40-4)

The compound tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate (CAS No. 2228381-40-4) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and a trifluoroethyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate is its versatility in organic synthesis. The presence of both amino and carbamate functional groups allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where researchers seek highly specific molecules to address complex biological challenges.

In the context of green chemistry, this compound has also garnered interest due to its potential for sustainable synthesis routes. With the pharmaceutical industry emphasizing eco-friendly processes, the development of efficient and low-waste methods to produce tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate is a hot topic. Researchers are exploring catalytic approaches and biocatalysis to optimize its production, reducing environmental impact while maintaining high yields.

Another area of focus is the compound's application in proteomics and chemical biology. Its structural features make it a candidate for designing molecular probes and labeling reagents, which are essential tools for studying protein interactions and cellular pathways. This aligns with the increasing demand for high-throughput screening technologies and omics-based research, driving further investigations into its utility.

The stability and solubility of tert-butyl N-1-(1-amino-2,2,2-trifluoroethyl)cyclobutylcarbamate are also critical factors under scrutiny. Scientists are evaluating its physicochemical properties to ensure compatibility with various formulation strategies, particularly in drug delivery systems. Understanding these aspects is vital for advancing its use in preclinical studies and eventual translational research.

As the scientific community continues to explore the potential of CAS No. 2228381-40-4, collaborations between academia and industry are expected to accelerate its adoption in cutting-edge applications. Whether in small-molecule therapeutics or agricultural chemicals, this compound represents a promising avenue for innovation. Future studies will likely focus on optimizing its synthesis, expanding its functional scope, and uncovering new structure-activity relationships to unlock its full potential.